Cas no 2580092-80-2 (rac-1-(2R,3R)-2-(trifluoromethyl)piperidin-3-ylmethanamine)

Technical Introduction: rac-1-(2R,3R)-2-(trifluoromethyl)piperidin-3-ylmethanamine is a chiral piperidine derivative featuring a trifluoromethyl group at the 2-position and an aminomethyl substituent at the 3-position. The stereochemistry at the 2R,3R configuration contributes to its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the primary amine functionality allows for further derivatization. This compound is particularly valuable in the development of bioactive molecules, offering a balance of rigidity and reactivity. Its structural features make it suitable for applications in drug discovery, especially for targeting CNS and enzyme modulation. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.

rac-1-(2R,3R)-2-(trifluoromethyl)piperidin-3-ylmethanamine structure

2580092-80-2 structure

Product Name:rac-1-(2R,3R)-2-(trifluoromethyl)piperidin-3-ylmethanamine

CAS No:2580092-80-2

MF:C₇H₁₃F₃N₂

MW:182.186732053757

CID:5656832

PubChem ID:165886097

Update Time:2025-05-26

rac-1-(2R,3R)-2-(trifluoromethyl)piperidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

- rac-1-[(2R,3R)-2-(trifluoromethyl)piperidin-3-yl]methanamine
- 2580092-80-2
- EN300-27718730
- rac-1-(2R,3R)-2-(trifluoromethyl)piperidin-3-ylmethanamine
- Inchi： 1S/C7H13F3N2/c8-7(9,10)6-5(4-11)2-1-3-12-6/h5-6,12H,1-4,11H2/t5-,6-/m0/s1
- InChI Key： ROMGJAKVQHOQDD-WDSKDSINSA-N
- SMILES： FC([C@@H]1[C@H](CN)CCCN1)(F)F

Computed Properties

Exact Mass: 182.10308291g/mol
Monoisotopic Mass: 182.10308291g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 38Å²

rac-1-(2R,3R)-2-(trifluoromethyl)piperidin-3-ylmethanamine Pricemore >>

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Enamine	EN300-27718730-0.05g	rac-1-[(2R,3R)-2-(trifluoromethyl)piperidin-3-yl]methanamine	2580092-80-2	95.0%	0.05g	$851.0	2025-03-20
Enamine	EN300-27718730-0.1g	rac-1-[(2R,3R)-2-(trifluoromethyl)piperidin-3-yl]methanamine	2580092-80-2	95.0%	0.1g	$892.0	2025-03-20
Enamine	EN300-27718730-0.25g	rac-1-[(2R,3R)-2-(trifluoromethyl)piperidin-3-yl]methanamine	2580092-80-2	95.0%	0.25g	$933.0	2025-03-20
Enamine	EN300-27718730-0.5g	rac-1-[(2R,3R)-2-(trifluoromethyl)piperidin-3-yl]methanamine	2580092-80-2	95.0%	0.5g	$974.0	2025-03-20
Enamine	EN300-27718730-1.0g	rac-1-[(2R,3R)-2-(trifluoromethyl)piperidin-3-yl]methanamine	2580092-80-2	95.0%	1.0g	$1014.0	2025-03-20
Enamine	EN300-27718730-2.5g	rac-1-[(2R,3R)-2-(trifluoromethyl)piperidin-3-yl]methanamine	2580092-80-2	95.0%	2.5g	$1988.0	2025-03-20
Enamine	EN300-27718730-5.0g	rac-1-[(2R,3R)-2-(trifluoromethyl)piperidin-3-yl]methanamine	2580092-80-2	95.0%	5.0g	$2940.0	2025-03-20
Enamine	EN300-27718730-10.0g	rac-1-[(2R,3R)-2-(trifluoromethyl)piperidin-3-yl]methanamine	2580092-80-2	95.0%	10.0g	$4360.0	2025-03-20
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